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Compound of Interest

Tetra(Cyanoethoxymethyl)
Compound Name:
Methane

cat. No.: B1683105

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Tetra(cyanoethoxymethyl) methane, a versatile tetrafunctional scaffold compound. This
document is intended to serve as a valuable resource for professionals in material science,
synthetic chemistry, and drug development, particularly those engaged in the design of
advanced polymers and PROTAC (Proteolysis Targeting Chimera) linkers.

Chemical Identity
o Chemical Name: 3-{3-(2-cyanoethoxy)-2,2-bis[(2-cyanoethoxy)methyl]propoxy}propanenitrile

e Common Synonyms: Tetra(cyanoethoxymethyl) methane, Tetrakis-[(2-
cyanoethoxy)methyllmethane

e CAS Number: 2465-91-0
e Molecular Formula: C17H24N40O4

e Molecular Weight: 348.40 g/mol

Physical Properties
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The physical characteristics of a compound are critical for its application in various scientific
and industrial fields. The melting and boiling points, in particular, provide insights into the purity,
stability, and potential processing conditions of the material.

Property Value
Melting Point 43.4-43.9 °C
Boiling Point 610.6°C at 760 mmHg

Note: The data presented above is compiled from publicly available chemical supplier
information. Independent verification through experimental analysis is recommended for critical
applications.

Experimental Protocols for Physical Property
Determination

While the precise experimental details for the determination of the physical properties of
Tetra(cyanoethoxymethyl) methane are not readily available in published literature, standard
methodologies for compounds of similar nature can be applied. The following protocols are
based on established analytical techniques for organic compounds.

3.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
crystalline solids, this transition occurs over a narrow temperature range, and the sharpness of
this range can be an indicator of purity.

e Apparatus:

o Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital melting point
device)

o Capillary tubes (sealed at one end)

o Spatula
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o Mortar and pestle (if the sample is not a fine powder)

e Procedure:

3.2.

Ensure the sample of Tetra(cyanoethoxymethyl) methane is dry and in a fine powdered
form. If necessary, gently grind the sample in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface to compact the sample.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point
(e.g., aramp rate of 10-20 °C/minute).

When the temperature is about 15-20 °C below the anticipated melting point of 43.4 °C,
reduce the heating rate to 1-2 °C/minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the
melting range) and the temperature at which the last solid particle melts (the end of the
melting range).

Repeat the measurement with a fresh sample and capillary tube to ensure reproducibility.

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The reported boiling point of 610.6

°C at 760 mmHg for Tetra(cyanoethoxymethyl) methane is likely a predicted value due to the

high temperature, at which the compound may decompose. Experimental determination would

require specialized equipment for high-temperature distillation, potentially under vacuum to

lower the boiling point.

e Apparatus:

o High-temperature distillation apparatus (including a round-bottom flask, distillation head

with a thermometer port, condenser, and receiving flask)
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[e]

Heating mantle with a stirrer

o

Vacuum pump and pressure gauge (for vacuum distillation)

[¢]

Boiling chips

[¢]

Calibrated high-temperature thermometer

e Procedure (Conceptual for High-Temperature Distillation):

o Place a sample of Tetra(cyanoethoxymethyl) methane into the round-bottom flask along
with a few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring all joints are properly sealed. The
thermometer bulb should be positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor.

o If performing vacuum distillation, connect the apparatus to a vacuum pump and reduce the
pressure to a stable, known value.

o Begin heating the sample gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor rises into the distillation
head.

o The boiling point is the temperature at which the vapor temperature remains constant
while the liquid is distilling. Record this temperature and the corresponding pressure.

o If the compound shows signs of decomposition (e.g., darkening of color) before boiling,
this should be noted, and the boiling point should be considered an estimate at that
pressure.

Logical Workflow for Application in PROTAC
Development

Tetra(cyanoethoxymethyl) methane is identified as a linker for PROTACSs. The development
of a PROTAC is a systematic process that involves several key stages, from initial design to in

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1683105?utm_src=pdf-body
https://www.benchchem.com/product/b1683105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

vivo testing. The following diagram illustrates a generalized workflow for the development of a
PROTAC, where a linker like Tetra(cyanoethoxymethyl) methane would be a crucial
component.

Design & Synthesis

E3 Ligase In Vitro Evaluation In Vivo & Preclinical
Selection
S m‘”c er Design o PROTAC Binding Assays Ternary Complex Target Protein Selectivity Pharmacokinetics & In Vivo Efficacy Toxicology
9 e Synthesis (Target & E3 Ligase) Formation Assay Degradation Assay Profiling Pharmacodynamics (Model Systems) Assessmen t
methane based)
Target Protein
Selection

Starting Material
(e.g., Pentaerythritol derivative)

Multi-step Synthesis
(e.g., Williamson Ether Synthesis)

:

Purification
(e.g., Column Chromatography,
Recrystallization)

Final Product:
Tetra(cyanoethoxymethyl) methane

o o o o

* * Characterization v v
NMR Spectroscopy Mass Spectrometry . Purity Analysis
(1H, 13C) (e'g.' ESI-MS) FT-IR SpectrOSCOpy (e.g.’ HPLC)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1683105?utm_src=pdf-body
https://www.benchchem.com/product/b1683105?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Tetra(cyanoethoxymethyl) methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683105#physical-properties-of-tetra-
cyanoethoxymethyl-methane-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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